![molecular formula C14H14Cl2O2 B6274718 rac-(1R,3S)-3-[(Z)-2-chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropane-1-carboxylic acid, trans CAS No. 215233-73-1](/img/no-structure.png)
rac-(1R,3S)-3-[(Z)-2-chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropane-1-carboxylic acid, trans
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Overview
Description
Rac-(1R,3S)-3-[(Z)-2-chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C14H14Cl2O2 and its molecular weight is 285.2. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S)-3-[(Z)-2-chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropane-1-carboxylic acid, trans involves the synthesis of the starting material, (Z)-2-chloro-2-(4-chlorophenyl)ethene, followed by the addition of the cyclopropane ring and carboxylic acid group.", "Starting Materials": [ "(4-chlorophenyl)acetylene", "Sodium hydroxide (NaOH)", "Chlorine gas (Cl2)", "Sodium hypochlorite (NaOCl)", "2,2-dimethylcyclopropanecarboxylic acid", "Thionyl chloride (SOCl2)", "Triethylamine (TEA)", "Diethyl ether (Et2O)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Methanol (MeOH)", "Ethanol (EtOH)", "Acetone", "Hexanes" ], "Reaction": [ "Step 1: Synthesis of (Z)-2-chloro-2-(4-chlorophenyl)ethene", "a. Dissolve (4-chlorophenyl)acetylene in diethyl ether", "b. Add NaOH and stir for 30 minutes", "c. Add Cl2 gas and stir for 1 hour", "d. Add NaOCl and stir for 1 hour", "e. Extract the organic layer with HCl and NaHCO3", "f. Dry the organic layer with Na2SO4 and evaporate the solvent to obtain (Z)-2-chloro-2-(4-chlorophenyl)ethene", "Step 2: Addition of the cyclopropane ring", "a. Dissolve (Z)-2-chloro-2-(4-chlorophenyl)ethene in acetone", "b. Add 2,2-dimethylcyclopropanecarboxylic acid and TEA", "c. Stir for 24 hours at room temperature", "d. Extract the organic layer with HCl and NaHCO3", "e. Dry the organic layer with Na2SO4 and evaporate the solvent to obtain the cyclopropane intermediate", "Step 3: Addition of the carboxylic acid group", "a. Dissolve the cyclopropane intermediate in THF", "b. Add SOCl2 and stir for 1 hour", "c. Add methanol and stir for 1 hour", "d. Add NaHCO3 and stir for 1 hour", "e. Extract the organic layer with HCl and NaHCO3", "f. Dry the organic layer with Na2SO4 and evaporate the solvent to obtain rac-(1R,3S)-3-[(Z)-2-chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropane-1-carboxylic acid, trans", "Step 4: Purification", "a. Dissolve the crude product in hexanes", "b. Add EtOH and stir for 1 hour", "c. Filter the product and wash with hexanes to obtain the purified product" ] } | |
215233-73-1 | |
Molecular Formula |
C14H14Cl2O2 |
Molecular Weight |
285.2 |
Purity |
95 |
Origin of Product |
United States |
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